Cas no 1198-98-7 (5-Methyl-3-phenyl-1,2,4-oxadiazole)

• Product Name: 5-Methyl-3-phenyl-1,2,4-oxadiazole
• CAS No: 1198-98-7
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD00085133
• CID: 83494
• PubChem ID: 98806
• Update Time: 2025-07-19

5-Methyl-3-phenyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-phenyl-1,2,4-oxadiazole
• 2-methyl-4-phenyl-1,3,5-oxadiazole
• 3-Phenyl-5-methyl-1,2,4-oxadiazol
• 3-phenyl-5-methyl-1,2,4-oxadiazole
• 5-methyl-3-phenyl-1,2,4-oxadiazol
• Phenylmethyloxadiazole
• Z57791725
• NSC167113
• 5-methyl-3-phenyl-[1,2,4]oxadiazole
• UNII-4ATY54BLZ9
• 1,4-Oxadiazole, 5-methyl-3-phenyl-
• CCG-56259
• 5-Methyl-3-phenyl-1,2,4-oxadiazole, AldrichCPR
• A804388
• NSC 167113
• AS-62937
• 4ATY54BLZ9
• SCHEMBL255502
• FT-0633470
• MFCD00085133
• DTXSID60152599
• 1,2,4-Oxadiazole, 5-methyl-3-phenyl-
• EN300-138471
• AKOS005203176
• 3-Phenyl-5-methyl-1,2,4-oxdiazol
• 1198-98-7
• NSC-167113
• SR-01000645228-1
• DTXCID3075090
• DB-041510
• G66281
• 1,2,4-Oxadiazole, 5-methyl-3-phenyl-(8CI)(9CI)
• 1,2,4-Oxadiazole, 5-methyl-3-phenyl-(8CI)

• MDL： MFCD00085133
• Inchi： 1S/C9H8N2O/c1-7-10-9(11-12-7)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： VRRLZUXQTZOCKJ-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.063663
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: Low melting point solid
• Density: 1.142
• Melting Point: 33-36°C
• Boiling Point: 281.1°C at 760 mmHg
• Flash Point: 126 °C
• Refractive Index: 1.542
• PSA: 38.92000
• LogP: 2.04500
• Solubility: Not determined

5-Methyl-3-phenyl-1,2,4-oxadiazole Security Information

• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,2-8°C

Additional information on 5-Methyl-3-phenyl-1,2,4-oxadiazole

5-Methyl-3-phenyl-1,2,4-oxadiazole (CAS No. 1198-98-7): An Overview of Its Structure, Synthesis, and Applications

5-Methyl-3-phenyl-1,2,4-oxadiazole (CAS No. 1198-98-7) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound belongs to the class of 1,2,4-oxadiazoles, which are characterized by a five-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom. The presence of a methyl group and a phenyl group in its structure imparts unique chemical and physical properties that make it a valuable building block in various applications.

The structure of 5-Methyl-3-phenyl-1,2,4-oxadiazole is defined by its molecular formula C₉H₈N₂O. The compound's molecular weight is 160.17 g/mol. The 1,2,4-oxadiazole ring is known for its stability and resistance to hydrolysis, which makes it an attractive scaffold for the development of bioactive molecules. The phenyl and methyl substituents enhance the compound's lipophilicity and electronic properties, contributing to its potential in drug design and materials science.

The synthesis of 5-Methyl-3-phenyl-1,2,4-oxadiazole can be achieved through various methods. One common approach involves the cyclization of an appropriate nitrile oxide with a substituted hydrazine. For instance, the reaction of phenylacetonitrile oxide with methylhydrazine can yield 5-Methyl-3-phenyl-1,2,4-oxadiazole with high efficiency and selectivity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, such as the use of microwave-assisted synthesis and catalytic systems that minimize waste production.

In the context of medicinal chemistry, 5-Methyl-3-phenyl-1,2,4-oxadiazole has shown promise as a lead compound for the development of novel therapeutics. Studies have demonstrated that derivatives of this compound exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For example, a recent study published in the Journal of Medicinal Chemistry reported that certain 5-Methyl-3-phenyl-1,2,4-oxadiazole derivatives effectively inhibited the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis.

The pharmacological profile of 5-Methyl-3-phenyl-1,2,4-oxadiazole has been extensively investigated in both in vitro and in vivo models. Preclinical studies have shown that these compounds can cross the blood-brain barrier (BBB), making them potential candidates for the treatment of central nervous system (CNS) disorders. Additionally, their ability to modulate key enzymes and receptors involved in various disease states has led to their evaluation in clinical trials for conditions such as Alzheimer's disease and multiple sclerosis.

Beyond its applications in medicine, 5-Methyl-3-phenyl-1,2,4-oxadiazole has also found use in materials science. The unique electronic properties of 1,2,4-oxadiazoles make them suitable for the development of functional materials with applications in electronics and optoelectronics. For instance, derivatives of this compound have been incorporated into polymers to enhance their thermal stability and mechanical strength. Furthermore, recent research has explored the use of 5-Methyl-3-phenyl-1,2,4-oxadiazole as a building block for the synthesis of luminescent materials with potential applications in organic light-emitting diodes (OLEDs).

The safety profile of 5-Methyl-3-phenyl-1,2,4-oxadiazole is an important consideration for its use in various applications. Toxicological studies have generally shown that this compound is well-tolerated at therapeutic doses. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure safety. Guidelines from regulatory bodies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) provide valuable information on safe handling practices.

In conclusion, 5-Methyl-3-phenyl-1,2,4-oxadiazole (CAS No. 1198-98-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and versatile chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize existing ones, 5-Methyl-3-phenyl-1,2,4-oxadiazole is poised to play an increasingly important role in advancing our understanding and treatment of various diseases and technological challenges.